molecular formula C14H16N2O2 B8466648 8-Benzyl-3-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione

8-Benzyl-3-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione

Cat. No.: B8466648
M. Wt: 244.29 g/mol
InChI Key: RXAGUKFOTXBKKH-UHFFFAOYSA-N
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Description

8-Benzyl-3-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H16N2O2

Molecular Weight

244.29 g/mol

IUPAC Name

8-benzyl-3-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione

InChI

InChI=1S/C14H16N2O2/c1-15-13(17)11-7-8-12(14(15)18)16(11)9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3

InChI Key

RXAGUKFOTXBKKH-UHFFFAOYSA-N

Canonical SMILES

CN1C(=O)C2CCC(C1=O)N2CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cis-5-(N-methylcarbamyl)-1-benzylpyrrolidine-2-carboxylic acid (32.3 g, 0.123 mole) and acetic anhydride (160 ml) were heated together at 100°C for 45 minutes after all of the solid had dissolved. Removal of solvent in vacuo left a red-brown oil that was dissolved in a minimum amount of benzene. After removal of 2.0 g of unreacted cis-5-(N-methylcarbamyl)-1-benzylpyrrolidine-2-carboxylic acid by filtration, the solution of desired product was chromatographed on 900 g alumina with benzene elution to give 13.2 g (44%) of pure, oily 8-benzyl-3-methyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione. Treatment of a sample with excess ethanolic hydrogen chloride in diethyl ether solution produced a hydrochloride salt, melting point 140°-170°C. A sample of the free base, melting point 73°-75°C, was subsequently obtained by slow crystallization from benzene.
Name
Cis-5-(N-methylcarbamyl)-1-benzylpyrrolidine-2-carboxylic acid
Quantity
32.3 g
Type
reactant
Reaction Step One
Quantity
160 mL
Type
solvent
Reaction Step One

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